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Compound of Interest

5-Bromo-2-methoxy-4-
Compound Name: o
methylpyridine

Cat. No.: B021950

For Immediate Release: This document provides essential safety, operational, and disposal
protocols for 5-Bromo-2-methoxy-4-methylpyridine (CAS No. 164513-39-7) to ensure the
safety of laboratory personnel and maintain environmental compliance. Researchers,
scientists, and professionals in drug development should adhere to these procedures to
mitigate risks associated with the handling and disposal of this compound.

Hazard Identification and Safety Data

While comprehensive toxicological data for 5-Bromo-2-methoxy-4-methylpyridine is not
widely available, Safety Data Sheets (SDS) indicate that it is an irritant and may be harmful.[1]
[2] It is imperative to handle this compound with the appropriate precautions.

Key Safety and Handling Data
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Property Value Reference
CAS Number 164513-39-7 [LI[21031[41[5]
Molecular Formula C7H8BrNO [1][5]
Molecular Weight 202.05 g/mol [5]

White to Almost white powder
Appearance [4]

to crystal

Causes skin irritation. Causes
serious eye irritation. May be

Hazard Statements harmful by inhalation, in [1][2]
contact with skin, and if

swallowed.

Signal Word Warning [1112]

P261, P280, P302+P352,
Precautionary Statements P305+P351+P338, [1][2]16]
P362+P364

Personal Protective Equipment (PPE)

Before handling or disposing of 5-Bromo-2-methoxy-4-methylpyridine, all personnel must be
equipped with the following personal protective equipment:
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PPE Item Specification Purpose

Chemical-resistant (e.g., nitrile )
Gloves To prevent skin contact.[2]
rubber)

Safety glasses with side-
To protect eyes from splashes.

Eye Protection shields or chemical splash 2]
goggles
To protect clothing and skin
Lab Coat Standard laboratory coat

from contamination.

) ) Use in a well-ventilated area or ~ To avoid inhalation of dust or
Respiratory Protection )
a chemical fume hood.[1][2] vapors.

Experimental Protocol: Spill Management

In the event of a spill, immediate and proper cleanup is crucial to minimize exposure and
environmental contamination.

Small Spills:
e Evacuate and Ventilate: Ensure the area is well-ventilated.

e Absorb: Use an inert, non-combustible absorbent material (e.g., vermiculite, sand) to cover

the spill.

o Collect: Carefully sweep or scoop the absorbed material into a designated, labeled
hazardous waste container.[7] Avoid generating dust.[1]

o Decontaminate: Clean the spill area thoroughly with an appropriate solvent, followed by soap

and water.
Large Spills:
o Evacuate: Immediately evacuate the area.

» Contact EHS: Notify your institution's Environmental Health and Safety (EHS) department.
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e Secure the Area: Prevent entry to the contaminated area.

Step-by-Step Disposal Protocol

The proper disposal of 5-Bromo-2-methoxy-4-methylpyridine waste must comply with all
local, state, and federal regulations.[1] Under no circumstances should this chemical be
disposed of down the drain or in regular trash.[8]

o Waste Identification and Segregation:

o All waste containing 5-Bromo-2-methoxy-4-methylpyridine, including the pure
compound, solutions, and contaminated materials (e.g., pipette tips, gloves, absorbent
pads), must be classified as hazardous waste.[9][10]

o This compound is a halogenated organic compound and should be segregated into a
dedicated "Halogenated Organic Waste" stream. Do not mix with non-halogenated waste.

o Container Selection and Labeling:

o Container: Collect waste in a designated, chemically compatible, leak-proof container with
a secure screw-top cap.[9][10] Polyethylene or glass containers are generally suitable.

o Labeling: The container must be clearly labeled as "Hazardous Waste" and include the full
chemical name: "5-Bromo-2-methoxy-4-methylpyridine," along with the associated
hazard pictograms (e.g., irritant).[7]

o Storage:

o Store the sealed hazardous waste container in a designated, well-ventilated, and secure
satellite accumulation area.[8][10]

o The storage area should be away from incompatible materials such as strong oxidizing
agents and acids.[10][11]

e Final Disposal:

o Arrange for the collection of the hazardous waste container by a licensed professional
waste disposal service.[1]
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o The recommended method of disposal for halogenated organic compounds is incineration
in a chemical incinerator equipped with an afterburner and scrubber.

Mandatory Visualizations

The following diagrams illustrate the key procedural workflows for the safe handling and
disposal of 5-Bromo-2-methoxy-4-methylpyridine.
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Disposal Workflow for 5-Bromo-2-methoxy-4-methylpyridine

Preparation

[Start: Handling of 5-Bromo-2-methoxy-4-methy|pyridina

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)
Work in a Ventilated Area
(Fume Hood)

Waste Generatlon & Collection

Generate Waste
(e.g., unused compound, contaminated items)

:

Segregate as
'Halogenated Organic Waste'

Place in a Labeled,
Leak-Proof Container

Interim Storage

Store in a Designated,
Secure Satellite Accumulation Area

Final Disposal

Arrange for Collection by a
Licensed Waste Disposal Service

l

End: Proper Disposal via Incineration

Click to download full resolution via product page

Caption: Disposal workflow for 5-Bromo-2-methoxy-4-methylpyridine.
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Spill Management for 5-Bromo-2-methoxy-4-methylpyridine

Small Spill

(Absorb with Inert MateriaD

(Collect into Hazardous Waste Containe)

(Decontaminate Spill Area)

Contact EHS

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Proper Disposal of 5-Bromo-2-methoxy-4-
methylpyridine: A Comprehensive Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b021950#5-bromo-2-methoxy-4-methylpyridine-
proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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